Cas no 1353952-03-0 (2-[Isopropyl-(1-phenyl-propyl)-amino]-ethanol)

• Product Name: 2-[Isopropyl-(1-phenyl-propyl)-amino]-ethanol
• CAS No: 1353952-03-0
• Molecular Formula: C₁₄H₂₃NO
• Molecular Weight: 221.338524103165
• CID: 2167858

2-[Isopropyl-(1-phenyl-propyl)-amino]-ethanol Properties

Names and Identifiers

• 2-[Isopropyl-(1-phenyl-propyl)-amino]-ethanol
• 2-(Isopropyl(1-phenylpropyl)amino)ethanol
• AM92449
• 2-[Isopropyl-(1-phenylpropyl)amino]ethanol

• InChIKey： UMFJFXVOSBORQH-UHFFFAOYSA-N
• Inchi： 1S/C14H23NO/c1-4-14(13-8-6-5-7-9-13)15(10-11-16)12(2)3/h5-9,12,14,16H,4,10-11H2,1-3H3
• SMILES： OCCN(C(C)C)C(C1C=CC=CC=1)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 6
• Heavy Atom Count: 16
• Complexity: 176
• Topological Polar Surface Area: 23.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines